Cas no 87999-15-3 (5H-Indeno[1,2-b]pyridin-5-one, 2,3,4-triphenyl-)

5H-Indeno[1,2-b]pyridin-5-one, 2,3,4-triphenyl- structure
87999-15-3 structure
Product Name:5H-Indeno[1,2-b]pyridin-5-one, 2,3,4-triphenyl-
CAS No:87999-15-3
MF:C30H19NO
MW:409.477967500687
CID:648934
PubChem ID:71411536
Update Time:2025-04-19

5H-Indeno[1,2-b]pyridin-5-one, 2,3,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Indeno[1,2-b]pyridin-5-one, 2,3,4-triphenyl-
    • 2,3,4-triphenylindeno[1,2-b]pyridin-5-one
    • 2,3,4-TRIPHENYL-5H-INDENO[1,2-B]PYRIDIN-5-ONE
    • DTXSID90831143
    • 87999-15-3
    • Inchi: 1S/C30H19NO/c32-30-24-19-11-10-18-23(24)29-27(30)25(20-12-4-1-5-13-20)26(21-14-6-2-7-15-21)28(31-29)22-16-8-3-9-17-22/h1-19H
    • InChI Key: FRQAOKIVEXXFHL-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C1=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=C(C1C=CC=CC=1)N=2

Computed Properties

  • Exact Mass: 409.146664230g/mol
  • Monoisotopic Mass: 409.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 30Ų
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